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Compound of Interest

Compound Name: 6-Hexyltetrahydro-2H-pyran-2-one

Cat. No.: B1345184

Essential Safety and Handling Guide for 6-
Hexyltetrahydro-2H-pyran-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 6-
Hexyltetrahydro-2H-pyran-2-one (also known as d-Undecalactone). Adherence to these
procedures is critical for ensuring laboratory safety and proper chemical management.

Chemical Identification and Hazards

e Chemical Name: 6-Hexyltetrahydro-2H-pyran-2-one

e Synonyms: d-Undecalactone, 5-Undecanolide, 6-hexyloxan-2-one[1][2]
e CAS Number: 710-04-3[2]

o Appearance: Colorless to pale yellow liquid[3]

e Hazards: While some sources indicate this chemical is not classified as hazardous, it is
prudent to treat it as an irritant.[2][3] All handling should be performed with caution, assuming
potential for skin and eye irritation, similar to other lactone compounds.[4]

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for various
laboratory operations involving 6-Hexyltetrahydro-2H-pyran-2-one.

Respiratory
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Routine Handling  with side shields resistant gloves Standard )
) o handled in a
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Operational and Disposal Plans
Handling Procedures:
« Ventilation: Always handle 6-Hexyltetrahydro-2H-pyran-2-one in a well-ventilated area. For

procedures with a higher risk of vapor or aerosol generation, a chemical fume hood is
mandatory.[3][4]
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e Avoiding Contact: Take measures to prevent contact with skin and eyes.[3][5] In case of
contact, immediately flush the affected area with copious amounts of water.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2][3]
Keep away from incompatible materials such as strong oxidizing agents.[4][5]

Spill Management:

o Evacuate: Clear the immediate area of all personnel.

» Ventilate: Increase ventilation to the area.

o Contain: Absorb the spill using an inert material such as vermiculite, sand, or earth.

o Collect: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

Disposal Protocol:

Do not dispose of 6-Hexyltetrahydro-2H-pyran-2-one or its waste down the drain or in regular
trash.[4] All waste, including the pure compound, solutions, and contaminated materials, must
be treated as hazardous waste.[4]

» Segregation: Collect all waste containing this chemical in a dedicated, properly labeled, and
leak-proof container.[4]

e Labeling: The container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "6-Hexyltetrahydro-2H-pyran-2-one".[4]

o Storage of Waste: Store the sealed waste container in a designated and secure satellite
accumulation area, away from incompatible materials.[4]

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.[4]
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Caption: Workflow for handling and disposal of 6-Hexyltetrahydro-2H-pyran-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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